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Compound of Interest

Compound Name: SB590885

Cat. No.: B1417418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SB590885 is a potent and selective inhibitor of the B-Raf kinase (BRAF), a critical component

of the MAPK/ERK signaling pathway.[1][2] Accurate and reproducible in vitro and in vivo

studies rely on the correct preparation and storage of SB590885 stock solutions. This

document provides a detailed protocol for the preparation of SB590885 stock solutions in

Dimethyl Sulfoxide (DMSO), including necessary calculations, storage recommendations, and

a visual representation of the experimental workflow.

Quantitative Data Summary
Proper preparation of stock solutions requires precise quantitative data. The following table

summarizes key information for SB590885.
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Parameter Value Source(s)

Molecular Weight 453.54 g/mol [1][3][4][5]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [2][4]

Solubility in DMSO ≥ 10 mM

Storage of Powder -20°C for up to 3 years [3][4]

Stock Solution Storage
-20°C for 1 month to 1 year;

-80°C for 1 to 2 years
[3][4]

Note: Always refer to the batch-specific molecular weight provided on the product's vial or

Certificate of Analysis for the most accurate calculations.

Experimental Protocol: Preparation of a 10 mM
SB590885 Stock Solution
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of SB590885
in DMSO.

2.1. Materials

SB590885 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO) (Note: Hygroscopic DMSO can significantly

impact solubility)[3][4]

Calibrated analytical balance

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath or heat block (optional, to aid dissolution)[3][5]
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

Example calculation for 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L × 0.001 L × 453.54 g/mol × 1000

Mass (mg) = 4.5354 mg

2.3. Procedure

Equilibration: Allow the SB590885 powder and DMSO to equilibrate to room temperature

before use.

Weighing: Carefully weigh 4.54 mg of SB590885 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of fresh DMSO to the tube containing the SB590885 powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution or warm it gently (e.g., to 60°C) to aid dissolution.[3]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes.[3][4] Store the aliquots at -20°C or, for longer-term stability, at

-80°C.[3][4]

Diagrams and Workflows
3.1. SB590885 Mechanism of Action

SB590885 is a potent inhibitor of BRAF, a kinase in the MAPK/ERK signaling pathway. This

pathway is crucial for regulating cell proliferation, survival, and differentiation.
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Caption: SB590885 selectively inhibits BRAF, blocking downstream signaling.

3.2. Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical flow of the experimental protocol.
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Caption: Workflow for preparing SB590885 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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